Cas no 1804653-18-6 (Ethyl 2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804653-18-6
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4846618
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H11F2NO2/c1-2-15-8(14)6-7-4-3-5-13-9(7)10(11)12/h3-5,10H,2,6H2,1H3
• InChI Key： RBOQWSNLSLYGRG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)pyridine-3-acetate

Ethyl 2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804653-18-6): A Comprehensive Overview

Ethyl 2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804653-18-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridine functionalities, offers a range of potential applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of Ethyl 2-(difluoromethyl)pyridine-3-acetate is composed of a pyridine ring substituted with a difluoromethyl group and an acetate ester. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various synthetic transformations and biological studies. The difluoromethyl group, in particular, is known for its ability to modulate the electronic and steric properties of molecules, which can significantly influence their biological activity and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of Ethyl 2-(difluoromethyl)pyridine-3-acetate. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of the difluoromethyl group onto the pyridine ring. These methods not only enhance the yield and purity of the final product but also provide a scalable route for industrial production.

In the context of medicinal chemistry, Ethyl 2-(difluoromethyl)pyridine-3-acetate has been explored as a key intermediate in the synthesis of various bioactive compounds. For instance, it has been utilized in the development of inhibitors targeting specific enzymes involved in disease pathways. One such application is in the design of inhibitors for kinases, which play crucial roles in signal transduction and cell proliferation. The difluoromethyl group has been shown to improve the potency and selectivity of these inhibitors, making them more effective therapeutic agents.

Beyond its role as a synthetic intermediate, Ethyl 2-(difluoromethyl)pyridine-3-acetate has also been studied for its potential as a lead compound in drug discovery programs. Its unique chemical structure allows it to interact with various biological targets, including receptors and enzymes, which are implicated in a wide range of diseases. For example, recent research has demonstrated that derivatives of this compound exhibit potent antiviral activity against certain RNA viruses, highlighting its potential as an antiviral agent.

The pharmacological properties of Ethyl 2-(difluoromethyl)pyridine-3-acetate have been further investigated through preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate that this compound possesses favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, which are essential for its successful translation into clinical applications.

In addition to its therapeutic potential, Ethyl 2-(difluoromethyl)pyridine-3-acetate has also found applications in agrochemicals and materials science. In agrochemicals, it serves as a building block for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. In materials science, its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices.

The ongoing research on Ethyl 2-(difluoromethyl)pyridine-3-acetate continues to uncover new avenues for its application. For instance, recent studies have explored its use as a ligand in metalloenzyme catalysis, where it can enhance the catalytic efficiency and selectivity of metalloenzymes involved in important biological processes. This research not only expands our understanding of the compound's fundamental properties but also opens up new possibilities for its practical utilization.

In conclusion, Ethyl 2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804653-18-6) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working on drug discovery, agrochemical development, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern chemistry.